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Compound of Interest

Compound Name:
Ethyl (R)-(+)-4-chloro-3-

hydroxybutyrate

Cat. No.: B051115 Get Quote

Technical Guide: Ethyl (R)-(+)-4-chloro-3-
hydroxybutyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specifications, synthesis, and

applications of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate, a key chiral building block in the

pharmaceutical industry. The information is compiled from various scientific sources and is

intended for use by professionals in research and development.

Core Specifications
Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate, available from Thermo Fisher Scientific, is a high-

purity chemical intermediate. Its physical and chemical properties are summarized below.
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Property Specification Source

CAS Number 90866-33-4 [1]

Molecular Formula C6H11ClO3 [1]

Molecular Weight 166.60 g/mol

Appearance Clear, colorless liquid [1][2]

Purity (Assay by GC) ≥96.0% [1]

Enantiomeric Excess (ee) 96% [1]

Refractive Index (@20°C) 1.4505-1.4555 [1]

Density (@25°C) 1.19 g/mL

Boiling Point 93-95 °C at 5 mmHg

Flash Point > 110 °C (> 230 °F) [2]

Optical Activity ([α]23/D, neat) +14°

Storage Store at room temperature Chem-Impex

Applications in Drug Development
Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate is a versatile chiral precursor for a variety of

pharmaceuticals.[3] Its primary applications include:

Atorvastatin (Lipitor®): This compound is a crucial intermediate in the synthesis of the

cholesterol-lowering drug, Atorvastatin.[4]

L-carnitine: It serves as a valuable chiral building block for the synthesis of L-carnitine, a

compound essential for cellular energy metabolism.[5][6]

Other Chiral Molecules: It is used in the synthesis of other complex molecules such as the

immunosuppressive agent FR252921 and the macrolide iriomoteolide-1b. It is also a

precursor for (R)-4-amino-3-hydroxybutyric acid (GABOB) and (R)-4-hydroxy-pyrrolidone.[3]

Experimental Protocols: Biocatalytic Synthesis
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The asymmetric reduction of ethyl 4-chloro-3-oxobutanoate (COBE) is a common and efficient

method for synthesizing Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate. The following protocol is

based on a study utilizing a stereoselective carbonyl reductase.[3]

Materials and Reagents:
Ethyl 4-chloro-3-oxobutanoate (COBE)

Recombinant E. coli cells co-expressing a carbonyl reductase (e.g., from Burkholderia

gladioli) and glucose dehydrogenase (GDH)

Glucose

NADP+

Organic solvent (e.g., octanol)

Aqueous buffer (e.g., phosphate buffer)

NaOH for pH adjustment

Methodology:
Reaction Setup: The reaction is performed in a biphasic system consisting of an aqueous

buffer and an organic solvent (e.g., water/octanol). This system helps to alleviate substrate

inhibition and product decomposition.[3]

Biocatalyst Preparation: Recombinant E. coli cells are cultured to express the carbonyl

reductase and glucose dehydrogenase. The cells are harvested and can be used as a

whole-cell biocatalyst.[3]

Asymmetric Reduction:

The reaction mixture is prepared with the whole-cell biocatalyst, COBE, glucose, and a

catalytic amount of NADP+ in the biphasic system.

The reaction is maintained at a controlled temperature (e.g., 30 °C) and pH (e.g., 6.5).[3]

The pH is maintained by the addition of NaOH to neutralize the gluconic acid formed from
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glucose oxidation.[3]

A substrate fed-batch strategy can be employed to achieve high substrate loading and

improve yield.[3]

Product Isolation: After the reaction is complete, the organic phase containing the product,

Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate, is separated. The product can be further purified

by methods such as silica gel column chromatography.[4]

Workflow and Pathway Diagrams
The following diagrams illustrate the biocatalytic synthesis workflow and the enzymatic pathway

for cofactor regeneration.
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Biocatalytic Synthesis Workflow
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Caption: Workflow for the biocatalytic synthesis of Ethyl (R)-(+)-4-chloro-3-hydroxybutyrate.
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Enzyme-Coupled Cofactor Regeneration
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Caption: Enzymatic pathway for the regeneration of NADPH during synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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